(E)-1-tert-Butyl-2-(2-isothiocyanato-4-methylpentan-2-yl)diazene

• CAS No.: 63805-96-9
• Molecular Formula: C11H21N3S
• Molecular Weight: 227.37 g/mol
• IUPAC Name: tert-butyl-(2-isothiocyanato-4-methylpentan-2-yl)diazene
• InChI: InChI=1S/C11H21N3S/c1-9(2)7-11(6,12-8-15)14-13-10(3,4)5/h9H,7H2,1-6H3
• InChI Key: RHHWIVIUNUWJDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)(N=C=S)N=NC(C)(C)C

Description

(E)-1-tert-Butyl-2-(2-isothiocyanato-4-methylpentan-2-yl)diazene is a useful research compound. Its molecular formula is C11H21N3S and its molecular weight is 227.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 26.1 grams (0.3 moles) of sodium thiocyanate in 150 ml of 75% aqueous isopropanol in a 500 ml erlenmeyer flask, cooled to 5° C., was added 61.2 grams (0.3 moles) of 2-t-butylazo- 2-chloro-4-methylpentane holding the reaction temperature at 10°-20° C. After the addition was complete, the reaction mixture was stirred an additional two hours at 30° C., poured into 300 ml water and the product extracted with 200 ml pentane. The pentane extract was washed with water, 10% NaHCO3 solution, dried over anhydrous sodium sulfate, filtered and the pentane evaporated under reduced pressure to leave 55.7 grams (80% crude yield) of a yellow liquid. The product had a strong broad band at 1980- 2080 cm-1 in its infrared spectrum which is indicative of the isothiocyano band.